![molecular formula C15H16BrN3O2S B5188503 1-[(4-bromo-2-thienyl)methyl]-4-(4-nitrophenyl)piperazine](/img/structure/B5188503.png)
1-[(4-bromo-2-thienyl)methyl]-4-(4-nitrophenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(4-bromo-2-thienyl)methyl]-4-(4-nitrophenyl)piperazine, also known as BNTX, is a chemical compound that belongs to the family of piperazine derivatives. It has been extensively studied for its potential applications in scientific research.
Mechanism of Action
1-[(4-bromo-2-thienyl)methyl]-4-(4-nitrophenyl)piperazine works by binding to the δ-opioid receptor and preventing the binding of endogenous opioid peptides. This results in a decrease in the activity of the receptor, which can lead to a reduction in pain and a decrease in addictive behaviors.
Biochemical and Physiological Effects
This compound has been shown to have analgesic effects in animal models of pain. It has also been shown to decrease the rewarding effects of drugs of abuse, such as cocaine and morphine. Additionally, this compound has been shown to have antidepressant effects in animal models of depression.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(4-bromo-2-thienyl)methyl]-4-(4-nitrophenyl)piperazine in lab experiments is its high selectivity for the δ-opioid receptor. This allows researchers to specifically target this receptor without affecting other opioid receptors. However, one limitation of using this compound is its relatively low potency compared to other opioid receptor antagonists. This can make it more difficult to achieve the desired effects at lower doses.
Future Directions
There are several potential future directions for research on 1-[(4-bromo-2-thienyl)methyl]-4-(4-nitrophenyl)piperazine. One area of interest is its potential use in the treatment of chronic pain. Another area of interest is its potential use in the treatment of addiction. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or safety concerns associated with its use.
Synthesis Methods
The synthesis of 1-[(4-bromo-2-thienyl)methyl]-4-(4-nitrophenyl)piperazine involves the reaction of 1-bromo-4-(4-nitrophenyl)piperazine with 2-bromo-4-methylthiophene in the presence of a palladium catalyst. The resulting product is then purified through column chromatography to obtain pure this compound.
Scientific Research Applications
1-[(4-bromo-2-thienyl)methyl]-4-(4-nitrophenyl)piperazine has been used in scientific research as a selective antagonist for the δ-opioid receptor. It has been shown to have a high affinity for this receptor and can be used to block its activity. This receptor is involved in pain modulation, mood regulation, and addiction, making it an important target for drug development.
Properties
IUPAC Name |
1-[(4-bromothiophen-2-yl)methyl]-4-(4-nitrophenyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16BrN3O2S/c16-12-9-15(22-11-12)10-17-5-7-18(8-6-17)13-1-3-14(4-2-13)19(20)21/h1-4,9,11H,5-8,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLGVZZWKGNLTEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC(=CS2)Br)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16BrN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.